Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C22H24Si B140883 Dimethyl-bis(2-methyl-1H-inden-1-yl)silane CAS No. 143232-13-7

Dimethyl-bis(2-methyl-1H-inden-1-yl)silane

Cat. No. B140883
CAS RN: 143232-13-7
M. Wt: 316.5 g/mol
InChI Key: XXHUSANMBSHRKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US05346925

Procedure details

In a 500 ml a reaction vessel made of glass, 4.3 g (33 mmol) of 2-methylindene was dissolved in 80 ml of tetrahydrofuran, and 21 ml of a 1.6M hexane solution of n-butyllithium was gradually added dropwise to the solution while cooling. The mixture was stirred at room temperature for 1 hour, and then cooled again. To this mixture, 2.1 g of dimethyldichlorosilane was gradually added dropwise, and the mixture was stirred at room temperature for 12 hours. Thereafter, 50 ml of water was added. An organic layer was separated, and dried, thereby giving 3.5 g of dimethylbis(2-methylindenyl)silane.
Name
2-methylindene
Quantity
4.3 g
Type
reactant
Reaction Step One
Name
hexane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
n-butyllithium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
dimethyldichlorosilane
Quantity
2.1 g
Type
reactant
Reaction Step Three
Name
tetrahydrofuran
Quantity
80 mL
Type
reactant
Reaction Step Four
Name
water
Quantity
50 mL
Type
solvent
Reaction Step Five
Name
dimethylbis(2-methylindenyl)silane

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH2:3][C:4]2[C:9]([CH:10]=1)=[CH:8][CH:7]=[CH:6][CH:5]=2.[CH3:11][CH2:12][CH2:13][CH2:14][CH2:15][CH3:16].[CH2:17]([Li])[CH2:18][CH2:19]C.[CH3:22][Si:23]([CH3:26])(Cl)Cl.O1CCC[CH2:28]1>O>[CH3:22][Si:23]([CH3:26])([CH:13]1[C:12]2[C:16](=[CH:17][CH:18]=[CH:19][CH:11]=2)[CH:15]=[C:14]1[CH3:28])[CH:3]1[C:4]2[C:9](=[CH:8][CH:7]=[CH:6][CH:5]=2)[CH:10]=[C:2]1[CH3:1]

Inputs

Step One
Name
2-methylindene
Quantity
4.3 g
Type
reactant
Smiles
CC=1CC2=CC=CC=C2C1
Step Two
Name
hexane
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCCCCC
Name
n-butyllithium
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CCC)[Li]
Step Three
Name
dimethyldichlorosilane
Quantity
2.1 g
Type
reactant
Smiles
C[Si](Cl)(Cl)C
Step Four
Name
tetrahydrofuran
Quantity
80 mL
Type
reactant
Smiles
O1CCCC1
Step Five
Name
water
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
while cooling
TEMPERATURE
Type
TEMPERATURE
Details
cooled again
STIRRING
Type
STIRRING
Details
the mixture was stirred at room temperature for 12 hours
Duration
12 h
CUSTOM
Type
CUSTOM
Details
An organic layer was separated
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 1 h
Name
dimethylbis(2-methylindenyl)silane
Type
product
Smiles
C[Si](C1C(=CC2=CC=CC=C12)C)(C1C(=CC2=CC=CC=C12)C)C
Measurements
Type Value Analysis
AMOUNT: MASS 3.5 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.